Methyl 2-(m-tolyl)acetate
Overview
Description
“Methyl 2-(m-tolyl)acetate” is a chemical compound with the CAS Number: 53088-69-0 . It has a molecular weight of 164.2 . The IUPAC name for this compound is methyl (3-methylphenyl)acetate .
Synthesis Analysis
The synthesis of “Methyl 2-(m-tolyl)acetate” can be achieved from m-cresol and acetic anhydride . In organic chemistry, tolyl groups are functional groups related to toluene . They have the general formula CH3C6H4−R, where the change of the relative position of the methyl and the R substituent on the aromatic ring can generate three possible structural isomers .Molecular Structure Analysis
The molecular structure of “Methyl 2-(m-tolyl)acetate” is represented by the linear formula C10H12O2 . The InChI Code for this compound is 1S/C10H12O2/c1-8-4-3-5-9 (6-8)7-10 (11)12-2/h3-6H,7H2,1-2H3 .Chemical Reactions Analysis
In organic chemistry, tolyl groups are functional groups related to toluene . The functionalization to include tolyl groups into compounds is often done by Williamson etherification, using tolyl alcohols as reagents, or by C-C coupling reactions .Physical And Chemical Properties Analysis
“Methyl 2-(m-tolyl)acetate” is a solid compound . It should be stored in a refrigerator . The shipping temperature is room temperature .Scientific Research Applications
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Insecticide Design
- Field : Computational Chemistry
- Application : Methyl 2-(m-tolyl)acetate derivatives are used in the design of insecticides . Molecular descriptors, including quantum chemical, topological, and physicochemical descriptors, are calculated for these derivatives .
- Methods : The toxicity of these insecticides is modeled using these descriptors, and the predicted results are compared with experimental values . Reactive sites of each insecticide are established using Fukui function, Huckel charges, and HOMO/LUMO diagrams .
- Results : The toxicity profile of the insecticides correlates strongly with ionization energy, electron affinity, global softness, and global hardness . Some proposed molecules exhibit extreme toxicity, while others have values comparable to existing insecticides .
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Chemical Synthesis
- Field : Organic Chemistry
- Application : Methyl 2-(m-tolyl)acetate is used in the preparation of 2-hydroxy-4-methylacetophenone and 4-hydroxy-2-methyl acetophenone .
- Methods : This compound can be prepared from m-cresol and acetic anhydride . The Fries rearrangement is used to synthesize the aforementioned compounds .
- Results : The successful synthesis of 2-hydroxy-4-methylacetophenone and 4-hydroxy-2-methyl acetophenone .
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Molecular Design
- Field : In Silico Pharmacology
- Application : Methyl 2-(m-tolyl)acetate derivatives are used in the molecular design of structurally related products .
- Methods : The toxicity of these derivatives is modeled using quantum chemical, topological, and physicochemical descriptors . Reactive sites of each derivative are established using Fukui function, Huckel charges, and HOMO/LUMO diagrams .
- Results : Six new molecules were proposed and their theoretical activities were estimated . Some of the proposed molecules exhibited extreme toxicity, while others had values comparable to existing insecticides .
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Aggregation-Induced Emission
- Field : Material Science
- Application : Methyl 2-(m-tolyl)acetate derivatives are used in the synthesis of siloles, which exhibit aggregation-induced emission .
- Methods : The compounds are synthesized and their spectroscopic characteristics and electrochemical behavior are studied .
- Results : The compounds are weakly luminescent in dilute fluid solution but exhibit dramatic aggregation-induced emission .
Safety And Hazards
Future Directions
The future directions of “Methyl 2-(m-tolyl)acetate” could involve the design of structurally related products . Six new molecules were proposed and their theoretical activities were estimated . Some of the proposed molecules exhibited negative values of LD50 (indicating extreme toxicity) while two of them exhibited values that are comparable to existing insecticides .
properties
IUPAC Name |
methyl 2-(3-methylphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-8-4-3-5-9(6-8)7-10(11)12-2/h3-6H,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWTKFTNNPQGGLX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30408656 |
Source
|
| Record name | Methyl 2-(m-tolyl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30408656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(m-tolyl)acetate | |
CAS RN |
53088-69-0 |
Source
|
| Record name | Methyl 2-(m-tolyl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30408656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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